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Compound of Interest

Compound Name: Sniper(tacc3)-11

Cat. No.: B10832061 Get Quote

Essential Safety and Handling Guide for
Sniper(tacc3)-11
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Sniper(tacc3)-11, a potent FGFR3-TACC3 degrader.

The following procedures are based on best practices for handling potent research compounds

and should be implemented to ensure personal safety and maintain compound integrity.

Personal Protective Equipment (PPE)
A comprehensive assessment of potential hazards should be conducted for the specific

experimental conditions. However, the following table outlines the minimum recommended PPE

for handling Sniper(tacc3)-11 in a laboratory setting.[1]
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PPE Category Minimum Requirements

Eye and Face

Safety glasses with side shields are the

minimum requirement.[1] For tasks with a

splash hazard, such as preparing solutions or

handling larger volumes, a face shield worn over

safety goggles is recommended.[1]

Hand

Disposable nitrile gloves are the minimum

requirement for incidental contact.[1] For

prolonged handling or when there is a risk of

direct contact, double-gloving or using gloves

with higher chemical resistance is advised.[1]

Body

A standard laboratory coat should be worn to

protect clothing and skin from potential

splashes.[2] For procedures with a higher risk of

contamination, a disposable gown may be

appropriate.

Respiratory

For handling the powdered form of the

compound where aerosolization is possible, a

suitable respirator (e.g., an N95 or higher)

should be used in a well-ventilated area or a

chemical fume hood.[2] For handling solutions,

standard laboratory ventilation is typically

sufficient.

Footwear
Closed-toe shoes must be worn at all times in

the laboratory.[1][3]

Operational and Disposal Plans
Handling Procedures:

Preparation: Before handling, allow the product vial to equilibrate to room temperature for at

least one hour.[4]
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Weighing: When weighing the solid compound, perform this task in a chemical fume hood or

a ventilated balance enclosure to minimize inhalation exposure.

Solution Preparation: Prepare solutions on the same day of use whenever possible.[4] If

stock solutions are necessary, they should be prepared in a fume hood.

General Handling: Avoid direct contact with skin, eyes, and clothing.[5] Do not breathe dust

or aerosols.[5] Ensure adequate ventilation at all times.[5]

Storage Information:

Form Storage Temperature Duration

Powder -20°C 2 years

In DMSO -80°C 6 months

In DMSO -20°C 1 month

In DMSO 4°C 2 weeks

Data compiled from supplier information.[4]

Disposal Plan:

All waste materials contaminated with Sniper(tacc3)-11, including empty vials, pipette tips,

gloves, and excess solutions, should be treated as hazardous chemical waste. Dispose of this

waste in accordance with local, state, and federal regulations. Do not dispose of it down the

drain or in the regular trash.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for safely handling

Sniper(tacc3)-11 from receipt to disposal.
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End of Procedure
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Caption: Workflow for safe handling of Sniper(tacc3)-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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